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Compound of Interest

Compound Name:
2-Hydroxy-3,7,11,15-

tetramethylhexadecanoic acid

Cat. No.: B076070 Get Quote

Safe Disposal of 2-Hydroxy-3,7,11,15-
tetramethylhexadecanoic Acid
For Immediate Reference: Essential Safety and Disposal Information

The following guide provides comprehensive procedures for the proper and safe disposal of 2-
Hydroxy-3,7,11,15-tetramethylhexadecanoic acid, a derivative of phytanic acid. Adherence

to these protocols is critical for ensuring laboratory safety and environmental compliance. While

2-Hydroxy-3,7,11,15-tetramethylhexadecanoic acid itself is not classified as a hazardous

substance, it is prudent to handle it with the care afforded to all laboratory chemicals.[1]

Related compounds like phytanic acid are classified as flammable and eye irritants, reinforcing

the need for cautious handling.

Hazard and Disposal Summary
For quick reference, the following table summarizes key safety and disposal information

derived from safety data sheets (SDS) of the compound and its close relatives.
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Characteristic
2-Hydroxy-3,7,11,15-
tetramethylhexadecanoic
acid

Phytanic Acid (for
comparison)

Hazard Classification Not classified as hazardous[1]
Flammable liquid, Causes

serious eye irritation[2]

Personal Protective Equipment

(PPE)

Standard laboratory attire (lab

coat, gloves, safety glasses)

Protective equipment,

including eye protection[2][3]

Spill Cleanup

Absorb with inert material

(sand, earth) for large spills;

wipe with a cloth for small

spills[1]

Absorb with liquid-binding

material (sand, diatomite, acid

binders, sawdust)[2]

Disposal of Spilled Material

Dispose of collected material

according to official

regulations[1][2]

Must not be disposed of with

household garbage; do not

allow to enter sewage

system[2]

Container Disposal

Triple rinse with a suitable

solvent; collect rinsate as

hazardous waste

Disposal must be made

according to official

regulations[2]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the routine disposal of 2-Hydroxy-
3,7,11,15-tetramethylhexadecanoic acid and for handling spills.

1. Routine Disposal of Unused or Waste Material

Waste Identification and Segregation:

Treat all waste containing 2-Hydroxy-3,7,11,15-tetramethylhexadecanoic acid as

chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.
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Containerization:

Use a dedicated, properly labeled hazardous waste container. The container must be in

good condition, compatible with the chemical, and have a secure, tight-fitting lid.

The label should clearly state "Hazardous Waste" and list the full chemical name: "2-
Hydroxy-3,7,11,15-tetramethylhexadecanoic acid".

Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

Ensure the container is kept closed at all times, except when adding waste.[4]

Disposal Request:

Once the container is full, or if it has been in storage for a period defined by your

institutional policy (typically less than one year), arrange for pickup by your institution's

EHS department.

2. Spill Management and Cleanup

Immediate Actions:

Alert personnel in the immediate area of the spill.

If the spill is large or if you are unsure how to proceed, evacuate the area and contact your

institution's EHS office or emergency response team.

Personal Protective Equipment (PPE):

Before cleaning the spill, don appropriate PPE, including a lab coat, safety goggles, and

chemical-resistant gloves.

Containment and Cleanup:

For small spills, wipe up the material with an absorbent cloth.[1]
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For larger spills, cover the spill with an inert absorbent material such as sand, diatomite, or

universal binders.[1][2]

Once the material is fully absorbed, carefully sweep or scoop the absorbent material into a

designated hazardous waste container.

Decontamination:

After removing the absorbed material, decontaminate the spill area. Flush the site with

water, and collect the cleaning water as hazardous waste.[1]

Disposal of Cleanup Materials:

All materials used for cleanup (absorbent materials, cloths, contaminated PPE) must be

placed in the hazardous waste container along with the spilled chemical.

3. Disposal of Empty Containers

Triple Rinsing:

To render an empty container non-hazardous, it must be triple-rinsed with a solvent

capable of removing the residue.

The rinsate from each rinse must be collected and disposed of as hazardous waste.[4]

Container Defacing:

After triple rinsing and allowing the container to dry, deface or remove the original label to

prevent misuse.

Final Disposal:

Once triple-rinsed and defaced, the container can typically be disposed of in the regular

trash or recycled, depending on institutional policies.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxy-3,7,11,15-tetramethylhexadecanoic acid.
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Material is 2-Hydroxy-3,7,11,15-
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Hydroxy-3,7,11,15-tetramethylhexadecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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